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Compound of Interest

Compound Name: Pentafluorobenzoyl chloride

Cat. No.: B131811

For Researchers, Scientists, and Drug Development Professionals

Pentafluorobenzoyl chloride (PFBC) is a valuable reagent in organic synthesis, particularly in
the development of pharmaceuticals and other complex molecules. However, its utility is
matched by its significant hazardous properties, necessitating stringent safety protocols. This
technical guide provides an in-depth overview of the safety and handling precautions for
pentafluorobenzoyl chloride, designed to inform and protect laboratory personnel.

Hazard Identification and Classification

Pentafluorobenzoyl chloride is classified as a corrosive substance that causes severe skin
burns and eye damage.[1][2][3][4] It may also cause respiratory irritation.[1] A key characteristic
of this compound is its violent reaction with water, which can release toxic and corrosive gases.
[1][5] It is also a lachrymator and has a strong, unpleasant odor.[1]

GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1][2][3][4]
e H318: Causes serious eye damage.[1]

e H335: May cause respiratory irritation.[1]
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e H290: May be corrosive to metals.[2]
o EUHO014: Reacts violently with water.[6]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of pentafluorobenzoyl
chloride is fundamental to its safe handling.

Property Value Source
CAS Number 2251-50-5 [1][21[3]
Molecular Formula C-CIFs0O [2][4]117]
Molecular Weight 230.52 g/mol [4107]
Appearance Clear, c.olo.rless to very pale o]
yellow liquid

Boiling Point 159°C [2]
Density 1.67 g/cm3 [2]
Refractive Index 1.45 (@ 20°C) [1]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to minimize the risks associated
with pentafluorobenzoyl chloride.

Engineering Controls

» Work with pentafluorobenzoyl chloride should always be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[1][8][9]

» Ensure that emergency eyewash stations and safety showers are readily accessible in the
immediate vicinity of any potential exposure.[1][5]

Personal Protective Equipment (PPE)
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A comprehensive PPE regimen is mandatory when handling this substance.

PPE Category

Specification

Source

Eye and Face Protection

Chemical goggles or safety

glasses with a face shield.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves

must be inspected before use.

[1](9][10]

Skin and Body Protection

Wear suitable protective
clothing, such as a lab coat.
For larger quantities or
increased risk of splash,
chemical-resistant aprons or

suits may be necessary.

Respiratory Protection

In case of inadequate
ventilation or when vapor
concentrations are high, a
NIOSH-approved respirator
with an appropriate cartridge
for acid gases and organic

vapors should be used.

[1I(31[5]

Handling Procedures

Do not handle the substance until all safety precautions have been read and understood.[1]

Avoid contact with skin, eyes, and clothing.[2][8]

Do not breathe fumes, mist, spray, or vapors.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands thoroughly after handling.[1][2][8]

Keep the container tightly closed when not in use.[1][8]
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e This substance is moisture-sensitive; handle and store under an inert atmosphere (e.g.,
nitrogen or argon).[1][5]

» Use corrosion-resistant equipment.[2]

Storage Conditions

e Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][8][9]
e The storage area should be designated as a corrosives area.[8]
» Store locked up.[1][3][5]

o Keep the container tightly closed and protected from moisture.[1][8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving
pentafluorobenzoyl chloride.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Remove the person to fresh air
and keep them comfortable for

Inhalation breathing. If not breathing, give  [1][2][8]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Rinse
_ the skin with plenty of water
Skin Contact [1][2][8]
and soap for at least 15
minutes. Seek immediate

medical attention.

Immediately flush the eyes
with plenty of water for at least
15 minutes, removing contact
Eye Contact ] [11[2][8]
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse the mouth with water.
Never give anything by mouth
Ingestion give anyiing by [12](E]
to an unconscious person.
Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry powder.[1]

[2]

e Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with
pentafluorobenzoyl chloride.[1][2]

o Specific Hazards: Thermal decomposition can generate toxic and corrosive gases, including
carbon oxides, hydrogen chloride, and hydrogen fluoride.[1][2][5][8] Containers may explode
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if heated under confinement.[1]

» Protective Equipment: Firefighters should wear gas-tight, chemically protective clothing in
combination with a self-contained breathing apparatus (SCBA).[1]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Do
not breathe vapors, mist, or gas. Avoid contact with the substance. Only qualified personnel
equipped with suitable protective equipment should intervene.[1][5][9]

e Environmental Precautions: Prevent the product from entering drains or public waters.[1][9]

o Containment and Cleaning Up: For small spills, absorb with a dry, inert material such as
sand or earth, and then place it into a chemical waste container.[1][8] For large spills, dike
the area to contain the spill. Use explosion-proof equipment for cleanup.[1] Do not allow
contact with water during cleanup.[8]

Toxicological Information

Pentafluorobenzoyl chloride is destructive to the tissues of the mucous membranes and
upper respiratory tract.[3] Inhalation may cause coughing, shortness of breath, headache, and
nausea.[1] Ingestion can cause severe and permanent damage to the digestive tract.[8]

Toxicity Endpoint Result Source
Acute Toxicity (Oral) Not classified [1]
Acute Toxicity (Dermal) Not classified [1]
Acute Toxicity (Inhalation) Not classified [1]
Skin Corrosion/Irritation Causes severe skin burns [1]
Serious Eye Damage/Irritation Causes serious eye damage [1]
STOT-Single Exposure May cause respiratory irritation  [1]

Logical Workflows and Diagrams
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To further clarify the safety procedures, the following diagrams illustrate the logical flow of
actions for handling and in case of an emergency.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of pentafluorobenzoyl chloride.
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Emergency Occurs

Assess the Situation
(Spill, Fire, Exposure)

Spill Fire
Personal Exposure
Activate Fire Alarm Move to Safety Shower/Eyewash
\
Evacuate Immediate Area Administer First Aid

Alert Nearby Personnel and Supervisor

Isolate and Contain Spill
(if safe to do so)

Use Appropriate Extinguisher
(Dry Chemical, CO2)

Use Dry, Inert Absorbent

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: A flowchart for emergency response procedures involving pentafluorobenzoyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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